Cas no 1121613-68-0 (tert-butyl N-2-(piperazin-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-(piperazin-1-yl)phenylcarbamate
• CAS No: 1121613-68-0
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 6450356
• PubChem ID: 17935234
• Update Time: 2025-11-01

tert-butyl N-2-(piperazin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(piperazin-1-yl)phenylcarbamate
• SCHEMBL6991512
• tert-butyl n-[2-(piperazin-1-yl)phenyl]carbamate
• EN300-1878607
• 1121613-68-0

• Inchi： 1S/C15H23N3O2/c1-15(2,3)20-14(19)17-12-6-4-5-7-13(12)18-10-8-16-9-11-18/h4-7,16H,8-11H2,1-3H3,(H,17,19)
• InChI Key： WKJMWFIXIHLMDB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.17902698g/mol
• Monoisotopic Mass: 277.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl N-2-(piperazin-1-yl)phenylcarbamate

Chemical Profile of tert-butyl N-2-(piperazin-1-yl)phenylcarbamate (CAS No. 1121613-68-0)

tert-butyl N-2-(piperazin-1-yl)phenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1121613-68-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, characterized by the presence of a carbamate functional group (-NHCOO-) linked to an aromatic ring system. The structural incorporation of a piperazine moiety at the 2-position of the phenyl ring introduces unique pharmacophoric properties, making it a valuable scaffold for medicinal chemistry applications.

The synthesis and application of tert-butyl N-2-(piperazin-1-yl)phenylcarbamate have been explored in various contexts, particularly in the development of novel therapeutic agents. The tert-butyl group, a branched alkyl group, enhances the lipophilicity and metabolic stability of the molecule, which is a critical factor in drug design. This modification contributes to improved pharmacokinetic profiles, potentially increasing bioavailability and reducing susceptibility to rapid degradation by enzymatic pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between tert-butyl N-2-(piperazin-1-yl)phenylcarbamate and biological targets. Studies have demonstrated that the piperazine ring can form hydrogen bonds with specific amino acid residues in protein binding pockets, which is essential for achieving high affinity and selectivity. This property has been leveraged in the design of small-molecule inhibitors targeting enzymes involved in metabolic disorders and inflammatory pathways.

In addition to its role as an intermediate in drug synthesis, tert-butyl N-2-(piperazin-1-yl)phenylcarbamate has been investigated for its potential applications in material science. The compound's ability to undergo selective functionalization allows for the creation of advanced polymers and coatings with tailored properties. For instance, its incorporation into polymer matrices can enhance thermal stability and mechanical strength, making it suitable for high-performance materials used in aerospace and automotive industries.

The pharmacological profile of tert-butyl N-2-(piperazin-1-yl)phenylcarbamate has been further elucidated through preclinical studies. Researchers have observed that derivatives of this compound exhibit promising activities against various disease models, including neurological disorders and cardiovascular diseases. The piperazine moiety, known for its role as an antagonist or agonist at multiple neurotransmitter receptors, plays a pivotal role in modulating central nervous system (CNS) function. This has opened up avenues for exploring its therapeutic potential in conditions such as depression, anxiety, and epilepsy.

One notable application of tert-butyl N-2-(piperazin-1-yl)phenylcarbamate is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The structural features of tert-butyl N-2-(piperazin-1-yl)phenylcarbamate, particularly the combination of the carbamate and piperazine groups, make it an ideal candidate for such applications.

The synthetic methodologies employed in the preparation of tert-butyl N-2-(piperazin-1-yl)phenylcarbamate have also seen significant refinements. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry, have enabled more efficient and scalable production processes. These advancements not only reduce costs but also minimize environmental impact by optimizing reaction conditions and reducing waste generation.

Future directions in the study of tert-butyl N-2-(piperazin-1-yl)phenylcarbamate include exploring its potential as a prodrug or drug carrier system. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving solubility or targeting specificity. The versatility of tert-butyl N-2-(piperazin-1-yl)phenylcarbamate allows for modifications that can enhance its prodrug characteristics, potentially leading to more effective therapeutic strategies.

The compound's role in interdisciplinary research is also noteworthy. Collaborations between chemists, biologists, and pharmacologists have led to innovative approaches in drug discovery and development. High-throughput screening (HTS) technologies combined with structure-based drug design have accelerated the identification of lead compounds derived from scaffolds like tert-butyl N-2-(piperazin-1-y]pheny|carbamat~e~\. These integrative efforts highlight the compound's significance as a building block for next-generation therapeutics.

In conclusion,tert-but~ul~N~Z(pip~razin-l-yI]ph~ny|c~arbamat~e~(CAS No.\ 1121613--68--0\) represents a versatile chenical entity with broad applicability across pharmaceuticals,\ material science,\ \and beyond\. Its unique structural features,\ coupled with ongoing research efforts,\ position it as a promising candidate for future discoveries\. As our understanding\of molecular interactions continues\to evolve,\ \the potential uses\of this compound are\anticipated\to expand\significantly\. ~